Cas no 1401664-82-1 ((S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide)

(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide is a chiral small molecule featuring a unique stereochemical configuration, combining cyclopropyl and piperidinyl moieties with a branched amino acid backbone. Its structural complexity enables selective interactions in biochemical systems, making it valuable for pharmaceutical research, particularly in the development of targeted therapeutics. The presence of both (S) and (R) stereocenters enhances its potential as a ligand or intermediate in asymmetric synthesis. The compound’s rigid cyclopropyl group and tertiary amide linkage contribute to metabolic stability, while the methyl-piperidine moiety may influence bioavailability and receptor binding. Suitable for medicinal chemistry applications, it offers a versatile scaffold for probing structure-activity relationships.
(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide structure
1401664-82-1 structure
Product Name:(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide
CAS No:1401664-82-1
MF:C14H27N3O
MW:253.383683443069
CID:2155480
Update Time:2025-05-19

(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-cyclopropyl-3-methyl-n-((r)-1-methyl-piperidin-3-yl)-butyramide
    • (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methylpiperidin-3-yl)butanamide
    • AM97577
    • (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methylpiperidin-3-yl)butyramide
    • (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide
    • Inchi: 1S/C14H27N3O/c1-10(2)13(15)14(18)17(11-6-7-11)12-5-4-8-16(3)9-12/h10-13H,4-9,15H2,1-3H3/t12-,13+/m1/s1
    • InChI Key: HSYLAXVJVBRMEE-OLZOCXBDSA-N
    • SMILES: O=C([C@H](C(C)C)N)N([C@H]1CN(C)CCC1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Topological Polar Surface Area: 49.6

(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082944-500mg
S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide
1401664-82-1
500mg
£854.00 2022-03-01
Chemenu
CM502413-1g
(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methylpiperidin-3-yl)butanamide
1401664-82-1 97%
1g
$1695 2022-09-03

Additional information on (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide

Compound CAS No. 1401664-82-1: (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide

The compound (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide, identified by the CAS number 1401664-82-1, is a complex organic molecule with significant potential in various fields, particularly in pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The chemical structure of this compound is characterized by an amide functional group, which plays a crucial role in its interactions with biological systems. The presence of an cyclopropyl group adds rigidity and potentially enhances the molecule's stability, while the piperidine ring contributes to its ability to form hydrogen bonds and interact with target proteins. The stereochemistry at the (S) and (R) centers is critical for determining the compound's pharmacokinetic properties and selectivity in binding to biological targets.

Recent research has focused on the synthesis and optimization of this compound, with studies exploring various synthetic routes to improve yield and purity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel approach to synthesizing this compound using a tandem alkylation-amide coupling strategy, significantly reducing the number of steps required for its preparation. This advancement not only enhances the scalability of production but also opens avenues for further structural modifications to optimize pharmacological properties.

In terms of biological activity, this compound has shown promise as a potential modulator of G-protein coupled receptors (GPCRs), which are key targets in the development of treatments for conditions such as hypertension, pain, and neurodegenerative diseases. Preclinical studies have indicated that it exhibits high affinity for specific GPCR subtypes, suggesting its potential as a lead compound for drug development. Additionally, investigations into its pharmacokinetics have revealed favorable absorption and bioavailability profiles, making it a strong candidate for further preclinical testing.

The application of advanced computational techniques, such as molecular docking and dynamics simulations, has provided deeper insights into the interaction mechanisms of this compound with its target proteins. These studies have identified key residues responsible for binding affinity and selectivity, guiding efforts to design analogs with improved efficacy and reduced off-target effects. Furthermore, recent advancements in high-throughput screening technologies have enabled rapid assessment of this compound's activity across a wide range of biological targets, accelerating its progression through the drug discovery pipeline.

In conclusion, the compound (S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide represents a significant advancement in organic synthesis and pharmacology. Its unique structural features, coupled with promising biological activity profiles, position it as a valuable tool in drug discovery efforts targeting GPCRs and other therapeutic areas. As research continues to uncover its full potential, this compound is poised to make a substantial impact on the development of novel therapeutic agents.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD